Cas no 1369341-62-7 (2-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid)

• Product Name: 2-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• CAS No: 1369341-62-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4594200
• PubChem ID: 75355595
• Update Time: 2024-03-01

2-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid

• Inchi： 1S/C8H7N3O2/c1-5-4-7-9-3-2-6(8(12)13)11(7)10-5/h2-4H,1H3,(H,12,13)
• InChI Key： RPDNYRSXVUZMTB-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C(C(O)=O)=CC=N2

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines